Cas no 827024-53-3 (Propanethioic acid, 2-(1-oxopropoxy)-, S-methyl ester)

Propanethioic acid, 2-(1-oxopropoxy)-, S-methyl ester structure
827024-53-3 structure
Product Name:Propanethioic acid, 2-(1-oxopropoxy)-, S-methyl ester
CAS No:827024-53-3
MF:C7H12O3S
MW:176.233381271362
CID:686503
PubChem ID:20831779
Update Time:2025-04-19

Propanethioic acid, 2-(1-oxopropoxy)-, S-methyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanethioic acid, 2-(1-oxopropoxy)-, S-methyl ester
    • (1-methylsulfanyl-1-oxopropan-2-yl) propanoate
    • 827024-53-3
    • S-Methyl 2-(propionyloxy)propanethioate
    • Methylthio 2-(propionyloxy) propionate
    • 0VG9JPO6J5
    • Propionyllactic acid thiomethyl ester
    • FEMA No. 3790
    • Methylthio 2-(propanoyloxy)propanoate
    • 1-(methylsulfanyl)-1-oxopropan-2-yl propanoate
    • UNII-0VG9JPO6J5
    • CHEBI:173480
    • Methyl thiopropionyl oxypropionate
    • S-Methyl-2-(propionyloxy)propanethioate
    • Methylthio 2-(propionyloxy) propionate [FHFI]
    • (1-methylsulanyl-1-oxopropan-2-yl) propanoate
    • Q27237295
    • FEMA 3790
    • Inchi: 1S/C7H12O3S/c1-4-6(8)10-5(2)7(9)11-3/h5H,4H2,1-3H3
    • InChI Key: VCLWCQBHEOFVMO-UHFFFAOYSA-N
    • SMILES: S(C)C(C(C)OC(CC)=O)=O

Computed Properties

  • Exact Mass: 176.05071541g/mol
  • Monoisotopic Mass: 176.05071541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 68.7Ų
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